Cas no 4746-84-3 ( )

• Product Name: &nbsp
• CAS No: 4746-84-3
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 883576
• PubChem ID: 275155
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(2,4-dimethylphenyl)ethane-1,2-dione
•  

• Inchi： 1S/C18H18O2/c1-11-5-7-15(13(3)9-11)17(19)18(20)16-8-6-12(2)10-14(16)4/h5-10H,1-4H3
• InChI Key： ZKERBBAYDZRNID-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(C)=CC=1C)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 432.5°C at 760 mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.57
• PSA: 34.14
• LogP: 3.98580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes